Cas no 138717-91-6 (5-Isoxazolecarboxylic acid,4-[[2'-[(benzoylamino)sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-)

• Product Name: 5-Isoxazolecarboxylic acid,4-[[2'-[(benzoylamino)sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-
• CAS No: 138717-91-6
• MF: C₂₇H₂₄N₂O₆S
• MW: 504.554265975952
• CID: 1254941
• Update Time: 2024-08-03

5-Isoxazolecarboxylic acid,4-[[2'-[(benzoylamino)sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid,4-[[2'-[(benzoylamino)sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-
• 5-Isoxazolecarboxylic acid, 4-[[2'-[(benzoylamino)sulfonyl][1,1'-biphenyl]-4-yl]methyl]-3-propyl-

• Inchi： 1S/C27H24N2O6S/c1-2-8-23-22(25(27(31)32)35-28-23)17-18-13-15-19(16-14-18)21-11-6-7-12-24(21)36(33,34)29-26(30)20-9-4-3-5-10-20/h3-7,9-16H,2,8,17H2,1H3,(H,29,30)(H,31,32)
• InChI Key： JWNRWMOQFJDNKX-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(CC2=CC=C(C3=CC=CC=C3S(NC(=O)C3=CC=CC=C3)(=O)=O)C=C2)C(CCC)=N1

Computed Properties

• Exact Mass: 504.13562

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• PSA: 126.57
• pka: 2.21±0.36(Predicted)